Cas no 1354381-33-1 (rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one)

• Product Name: rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one
• CAS No: 1354381-33-1
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 4592267
• Update Time: 2025-07-21

rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one Chemical and Physical Properties

Names and Identifiers

• rel-(1R,5S)-6-Azabicyclo[3.2.1]octan-7-one
• rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one

• Inchi： 1S/C7H11NO/c9-7-5-2-1-3-6(4-5)8-7/h5-6H,1-4H2,(H,8,9)/t5-,6+/m1/s1
• InChI Key： BRGPSZFYMOKYSJ-RITPCOANSA-N
• SMILES： [C@@]12([H])C[C@@]([H])(NC1=O)CCC2

Additional information on rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one

Professional Introduction to Rac-(1R,5S)-6-Azabicyclo[3.2.1]Octan-7-One (CAS No. 1354381-33-1)

Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one is a heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 1354381-33-1, belongs to the class of azabicycloalkanes, which are known for their diverse applications in medicinal chemistry. The specific stereochemistry of this molecule, characterized by the (1R,5S) configuration, makes it a subject of interest for synthetic chemists and biologists exploring novel therapeutic agents.

The structural framework of Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one consists of a seven-membered ring containing an azabicyclo moiety, which introduces a nitrogen atom into the cyclic structure. This nitrogen atom can serve as a key functional group for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties. The presence of two stereocenters at the 1st and 5th positions, denoted as (1R,5S), further contributes to the molecule's complexity and potential for enantioselective interactions with biological targets.

In recent years, there has been growing interest in the development of azabicycloalkanes as pharmacophores due to their ability to mimic natural amino acid structures and interact with biological receptors in unique ways. Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one has been studied as a potential scaffold for the design of novel drugs targeting various diseases, including neurological disorders and infectious diseases. Its rigid bicyclic structure provides stability while allowing for flexibility in molecular design, making it an attractive candidate for drug development.

One of the most compelling aspects of Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one is its potential role in neurological research. The compound's structural similarity to certain amino acids suggests that it may interact with neurotransmitter receptors or enzymes involved in neural signaling pathways. Preliminary studies have indicated that derivatives of this molecule may exhibit properties relevant to the treatment of conditions such as epilepsy and Alzheimer's disease. The precise stereochemistry of the molecule is thought to be crucial for its biological activity, highlighting the importance of enantiopure compounds in modern drug discovery.

The synthesis of Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo ring system requires careful consideration of reaction conditions and stereocontrol to ensure the desired configuration is achieved. Advances in synthetic methodologies have enabled more efficient and scalable routes to this compound, opening up possibilities for large-scale production and further investigation.

Recent research has also explored the use of Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one as a building block for more complex molecules through functional group transformations and catalytic reactions. These studies have demonstrated its utility in generating novel heterocycles with potential applications in agriculture and material science, beyond traditional pharmaceuticals. The versatility of this compound underscores its importance as a versatile intermediate in organic synthesis.

The biological evaluation of Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one has been complemented by computational studies that predict its interaction with biological targets at the molecular level. These simulations have provided valuable insights into the binding mechanisms and potential side effects, guiding the optimization process for drug candidates derived from this scaffold. The integration of experimental data with computational modeling has become increasingly important in modern drug discovery, allowing researchers to make more informed decisions about molecular design.

As our understanding of complex biological systems continues to evolve, compounds like Rac-(1R,5S)-6-azabicyclo[3.2.1]octan-7-one will play an increasingly critical role in therapeutic development. Their unique structural features and potential biological activities make them valuable tools for researchers exploring new frontiers in medicine and chemistry. The ongoing investigation into this compound promises to yield further insights into its applications and contribute to advancements in various fields.